Cas no 847849-67-6 (Defluoro Pitavastatin)
Defluoro Pitavastatin Chemical and Physical Properties
Names and Identifiers
-
- Pitavastatin Impurity 27
- monocalcium mono((3R,5S,E)-7-(2-cyclopropyl-4-phenylquinolin-3-yl)-3,5-dihydroxyhept-6-enoate)
- (3R,5S,6E)-7-[2-Cyclopropyl-4-phenyl-quinolin-3-yl]-3,5-dihydroxyhept-6-enoic acid calcium salt
- Pitavastatin Calcium Desfluoro Impurity
- Pitavastatin Impurity 54
- Defluoro Pitavastatin
- (3R,5S,E)-7-(2-cyclopropyl-4-(4-hydroxyphenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoic acid
- Pitavastatin Desfluoro
- 6-Heptenoic acid, 7-(2-cyclopropyl-4-phenyl-3-quinolinyl)-3,5-dihydroxy-, (3R,5S,6E)-
- Desfluoro Pitavastatin
- (3R,5S,6E)-7-(2-Cyclopropyl-4-phenyl-3-quinolinyl)-3,5-dihydroxy-6-heptenoic acid (ACI)
-
- Inchi: 1S/C25H25NO4/c27-18(14-19(28)15-23(29)30)12-13-21-24(16-6-2-1-3-7-16)20-8-4-5-9-22(20)26-25(21)17-10-11-17/h1-9,12-13,17-19,27-28H,10-11,14-15H2,(H,29,30)/b13-12+/t18-,19-/m1/s1
- InChI Key: OPNBVERHJLFIFJ-WTWCKAPFSA-N
- SMILES: C(/C1C(C2CC2)=NC2C=CC=CC=2C=1C1C=CC=CC=1)=C\[C@@H](O)C[C@@H](O)CC(=O)O
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
Defluoro Pitavastatin Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
Defluoro Pitavastatin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D310580-25mg |
Defluoro Pitavastatin |
847849-67-6 | 25mg |
$155.00 | 2023-05-18 | ||
| TRC | D310580-100mg |
Defluoro Pitavastatin |
847849-67-6 | 100mg |
$563.00 | 2023-05-18 | ||
| TRC | D310580-250mg |
Defluoro Pitavastatin |
847849-67-6 | 250mg |
$1194.00 | 2023-05-18 | ||
| TRC | D310580-1g |
Defluoro Pitavastatin |
847849-67-6 | 1g |
$ 4500.00 | 2023-09-08 |
Defluoro Pitavastatin Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Defluoro Pitavastatin
Defluoro Pitavastatin (CAS No. 847849-67-6): A Comprehensive Overview of Its Properties and Applications
Defluoro Pitavastatin, with the CAS No. 847849-67-6, is a chemically modified derivative of Pitavastatin, a well-known statin used for managing cholesterol levels. This compound has garnered significant attention in pharmaceutical research due to its unique structural characteristics and potential therapeutic applications. The removal of a fluorine atom from the parent molecule alters its pharmacokinetic and pharmacodynamic properties, making it a subject of interest for drug development and metabolic studies.
In recent years, the demand for Defluoro Pitavastatin has surged, driven by its role in lipid metabolism research and drug discovery. Researchers are particularly intrigued by its potential to serve as a reference standard or intermediate in the synthesis of novel statin-based therapies. The compound's CAS No. 847849-67-6 is frequently searched in academic and industrial databases, reflecting its growing importance in the field of medicinal chemistry.
One of the key hot topics surrounding Defluoro Pitavastatin is its bioavailability and metabolic stability. Unlike its parent compound, Pitavastatin, the defluoro variant exhibits distinct interactions with hepatic enzymes, which could influence its efficacy and safety profile. This has led to increased interest in in vitro and in vivo studies to evaluate its potential as a next-generation lipid-lowering agent.
Another area of focus is the synthetic pathways for Defluoro Pitavastatin. Chemists are exploring efficient and scalable methods to produce this compound, ensuring high purity and yield. The CAS No. 847849-67-6 is often referenced in patents and scientific publications, highlighting its relevance in process chemistry and pharmaceutical manufacturing.
From a market perspective, Defluoro Pitavastatin is gaining traction as a research chemical and analytical standard. Laboratories and pharmaceutical companies are increasingly sourcing this compound for quality control and method development in HPLC and LC-MS analyses. Its CAS No. 847849-67-6 is a critical identifier for procurement and regulatory compliance.
The safety profile of Defluoro Pitavastatin is another topic of interest. While it is not classified as a hazardous substance, researchers emphasize the importance of handling it with care in laboratory settings. Proper storage conditions and personal protective equipment are recommended to ensure safe usage.
In conclusion, Defluoro Pitavastatin (CAS No. 847849-67-6) represents a promising area of research in pharmaceutical science. Its unique properties, coupled with its applications in drug development and metabolic studies, make it a valuable compound for scientists and industry professionals alike. As research continues to unfold, this compound is likely to play a pivotal role in advancing our understanding of lipid metabolism and statin pharmacology.
847849-67-6 (Defluoro Pitavastatin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)